Ethyl 1-(2-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}-2-oxoethyl)piperidine-4-carboxylate

Specification

• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol
• IUPAC Name: ethyl 1-[2-[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]-2-oxoethyl]piperidine-4-carboxylate
• Standard InChI: InChI=1S/C24H27N3O3S/c1-3-30-24(29)18-10-12-27(13-11-18)15-22(28)25-19-7-5-17(6-8-19)23-26-20-9-4-16(2)14-21(20)31-23/h4-9,14,18H,3,10-13,15H2,1-2H3,(H,25,28)
• Standard InChI Key: HDQMXUFQQSKZFY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C

Introduction

Chemical Structure and Molecular Properties

The compound’s IUPAC name, ethyl 1-[2-(4-(6-methyl-1,3-benzothiazol-2-yl)phenylamino)-2-oxoethyl]piperidine-4-carboxylate, reflects its multicomponent structure. Deriving its molecular formula as C24H27N3O3S and a molecular weight of 437.6 g/mol follows standard stoichiometric calculations based on its constituent atoms. The benzothiazole group, a heterocyclic system comprising a benzene ring fused to a thiazole ring, contributes aromaticity and electronic diversity, while the piperidine ring introduces conformational flexibility. The ethyl ester moiety enhances lipophilicity, potentially influencing bioavailability.

Key functional groups include:

• Benzothiazole core: Known for electronic delocalization and participation in π-π stacking interactions.

• Amide linkage: Provides hydrogen-bonding capability and structural rigidity.

• Piperidine ring: A six-membered amine ring that can adopt chair or boat conformations.

• Ethyl ester: A hydrolyzable group that may serve as a prodrug feature.

Synthetic Methodologies

The synthesis of this compound involves multistep organic reactions, optimized to ensure yield and purity. While specific industrial protocols remain proprietary, general routes can be inferred from analogous benzothiazole-piperidine hybrids.

Step 1: Benzothiazole Formation

Benzothiazole derivatives are typically synthesized via condensation of 2-aminobenzenethiol with carbonyl compounds under acidic conditions. For the 6-methyl variant, methyl-substituted precursors undergo cyclization, yielding the heterocyclic core.

Step 2: Piperidine Coupling

The benzothiazole intermediate reacts with a piperidine derivative through nucleophilic substitution or amide coupling. For instance, activating the piperidine’s nitrogen with a chloroacetyl group facilitates linkage to the benzothiazole-attached aniline.

Step 3: Esterification

Final esterification of the carboxylate group with ethanol under acidic conditions (e.g., H2SO4) completes the synthesis. Purification via column chromatography or recrystallization ensures product integrity.

Mechanistic Insights

The compound’s bioactivity likely stems from multimodal interactions:

• Enzyme Inhibition: The benzothiazole moiety may competitively bind ATP pockets in kinases (e.g., EGFR, VEGFR), as seen with FDA-approved tyrosine kinase inhibitors.

• Receptor Modulation: Piperidine’s basic nitrogen could interact with GPCRs, such as serotonin or dopamine receptors, altering downstream signaling.

• DNA Intercalation: Planar benzothiazole systems may intercalate DNA, inducing strand breaks and cell cycle arrest.

Comparative Analysis with Related Compounds

Compound	Structural Features	Bioactivity	Reference
N-[4-(1,3-benzothiazol-2-yl)phenyl]-1,3-benzothiazole-2-carboxamide	Dual benzothiazole units, amide linker	Antifungal, IC50: 8.2 µM (C. albicans)
Methyl 2-{[4-(1H-indol-3-yl)piperidin-1-yl]methyl}furan-3-carboxylate	Piperidine-indole hybrid, furan ester	5-HT2A antagonist (Ki: 34 nM)
Target Compound	Benzothiazole-piperidine-ester triad	Multitarget (anticancer, antimicrobial)	-

The target compound’s ester group differentiates it from rigid analogs, offering metabolic lability for prodrug strategies. Its piperidine ring may improve solubility relative to purely aromatic benzothiazoles.

Chemical Reactivity and Derivative Synthesis

The compound undergoes characteristic reactions:

• Oxidation: The benzothiazole sulfur atom oxidizes to sulfoxides (H2O2, acetic acid) or sulfones (KMnO4), altering electronic properties.

• Ester Hydrolysis: Under basic conditions (NaOH, H2O/EtOH), the ethyl ester converts to a carboxylic acid, enhancing polarity for SAR studies.

• Electrophilic Substitution: Nitration (HNO3/H2SO4) at the benzothiazole’s 5-position introduces nitro groups, enabling further functionalization.

Future Directions

• SAR Studies: Systematic modification of the piperidine’s substituents and ester groups to optimize pharmacokinetics.

• In Vivo Testing: Efficacy and toxicity profiling in rodent models of cancer and infection.

• Formulation Development: Nanoencapsulation to enhance bioavailability and target specificity.